Cas no 361480-65-1 (N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 361480-65-1
• MF: C₂₅H₂₀N₄O₅S₂
• MW: 520.580102920532
• CID: 6221487
• PubChem ID: 4447119
• Update Time: 2025-11-01

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• 361480-65-1
• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• AKOS024578392
• Oprea1_206162
• N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide
• F0473-0255
• SR-01000444355-1
• SR-01000444355

• Inchi： 1S/C25H20N4O5S2/c30-24(27-25-26-23(16-35-25)19-6-3-7-21(14-19)29(31)32)18-8-10-22(11-9-18)36(33,34)28-13-12-17-4-1-2-5-20(17)15-28/h1-11,14,16H,12-13,15H2,(H,26,27,30)
• InChI Key： FGKHPUNUWKPGAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2C=CC=C(C=2)[N+](=O)[O-])=O)=CC=1)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 520.08751210g/mol
• Monoisotopic Mass: 520.08751210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Introduction to N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 361480-65-1)

N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 361480-65-1, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. The molecular structure of this compound incorporates several key functional groups that contribute to its potential biological activity and synthetic utility.

The core framework of N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is built around a benzamide moiety, which is a well-documented pharmacophore in medicinal chemistry. This moiety is connected to a thiazole ring and a tetrahydroisoquinoline sulfonamide group. The presence of these structural elements suggests that the compound may exhibit properties relevant to neurological and cardiovascular applications, areas where benzamides and tetrahydroisoquinolines are frequently explored.

The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. In the context of this compound, the thiazole ring at position 1,3 is linked to the benzamide via a -yl substituent at position 2. This linkage not only defines the connectivity of the molecule but also influences its electronic properties and potential interactions with biological targets.

At the other end of the benzamide moiety lies a sulfonamide group derived from 1,2,3,4-tetrahydroisoquinoline. The tetrahydroisoquinoline scaffold is particularly interesting because it is a common structural motif in many biologically active natural products and pharmaceuticals. Specifically, tetrahydroisoquinolines have been implicated in various pharmacological actions, including analgesic, antipsychotic, and anticancer effects. The sulfonamide functionality further enhances the compound's potential by introducing additional polar interactions and hydrogen bonding capabilities.

The presence of a nitro group at position 3 of the phenyl ring attached to the benzamide is another notable feature of this compound. Nitroaromatic compounds are well-studied in medicinal chemistry due to their diverse biological activities. The nitro group can participate in various chemical reactions and biological interactions, including redox processes that may be relevant to therapeutic applications. Additionally, nitro groups can serve as probes for studying enzyme mechanisms and redox signaling pathways.

In recent years, there has been growing interest in developing new derivatives of benzamides and tetrahydroisoquinolines for their potential therapeutic applications. The combination of these structural motifs in N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide makes it an intriguing candidate for further investigation. Specifically, studies have suggested that such compounds may have utility in modulating neurotransmitter systems and addressing neurological disorders.

One area where this compound shows promise is in the treatment of neurodegenerative diseases. Tetrahydroisoquinoline derivatives have been explored for their potential to interact with neurotransmitter receptors and ion channels involved in conditions such as Parkinson's disease and Alzheimer's disease. The sulfonamide group in this compound could enhance its ability to cross the blood-brain barrier and exert its effects within the central nervous system.

Furthermore, the nitrophenyl group may contribute to the compound's bioavailability and metabolic stability. Nitroaromatic compounds often exhibit favorable pharmacokinetic profiles due to their ability to undergo metabolic reduction or oxidation pathways that can be tailored for specific therapeutic needs. This feature makes N-4-(3-nitrophenyl)-1,3-thiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide a promising candidate for further development as an active pharmaceutical ingredient.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring via nucleophilic substitution reactions followed by functionalization with the tetrahydroisoquinoline sulfonamide group. Each step must be optimized to minimize side reactions and maximize the desired product.

In conclusion，N-4-(3-nitrophenyl)-1，3-thiazol--2--y--4--(1，2，3，4-tetrahydroisoquinoline--2-sulfonyl)benzamide (CAS No．361480--65--1) is a structurally complex yet promising compound with potential applications in pharmaceuticals．Its unique combination of heterocyclic moieties，functional groups，and stereochemistry makes it an attractive target for further research．The growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline derivatives，along with the known activities associated with benzamides，nitroaromatics，and thiazoles，positions this compound as a valuable asset in drug discovery efforts．